Cas no 1864864-88-9 (5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine)

• Product Name: 5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine
• CAS No: 1864864-88-9
• MF: C₉H₁₂BrN₃O
• MW: 258.115080833435
• MDL: MFCD30278935
• CID: 4780990
• Update Time: 2025-10-29

5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine
• 5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine

• MDL： MFCD30278935
• Inchi： 1S/C9H12BrN3O/c1-13-3-2-8(6-13)14-9-11-4-7(10)5-12-9/h4-5,8H,2-3,6H2,1H3
• InChI Key： NNBYFHZJBJTLNA-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 1.4
• Topological Polar Surface Area: 38.2

Additional information on 5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine

Introduction to 5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine (CAS No. 1864864-88-9)

5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine (CAS No. 1864864-88-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential components in various biological processes and have been widely studied for their potential therapeutic applications.

The structure of 5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine is characterized by a pyrimidine ring substituted with a bromine atom at the 5-position and a 1-methylpyrrolidin-3-yl oxy group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine in various therapeutic areas. One notable application is its use as a potential anti-cancer agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA synthesis and repair, thereby disrupting the proliferation of cancer cells.

In addition to its anti-cancer properties, 5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

The pharmacokinetic properties of 5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine in various disease conditions. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms and quality of life. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 5-Bromo-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine (CAS No. 1864864-88-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As ongoing studies continue to uncover its full potential, this compound holds great promise for improving patient outcomes and advancing medical treatments.